Cas no 283177-40-2 (7-Bromo-1-chloro-3,4-dihydronaphthalene-2-carbaldehyde)

7-Bromo-1-chloro-3,4-dihydronaphthalene-2-carbaldehyde structure
283177-40-2 structure
Product Name:7-Bromo-1-chloro-3,4-dihydronaphthalene-2-carbaldehyde
CAS No:283177-40-2
MF:C11H8BrClO
MW:271.537621498108
MDL:MFCD07371508
CID:248416
PubChem ID:11208004
Update Time:2025-04-19

7-Bromo-1-chloro-3,4-dihydronaphthalene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenecarboxaldehyde,7-bromo-1-chloro-3,4-dihydro-
    • 7-bromo-1-chloro-3,4-dihydronaphthalene-2-carbaldehyde
    • 7-BROMO-1-CHLORO-3,4-DIHYDRO-NAPHTHALENE-2-CARBALDEHYDE,
    • 2-Naphthalenecarboxaldehyde,7-bromo-1-chloro-3,4-dihydro
    • 7-bromo-1-chloro-3,4-dihydronaphthalene-2-aldehyde
    • SY264252
    • 283177-40-2
    • SB36368
    • FT-0709096
    • 7-BROMO-1-CHLORO-3,4-DIHYDRO-NAPHTHALENE-2-CARBALDEHYDE
    • MFCD07371508
    • DTXSID40458824
    • 7-bromo-1-chloro-3, 4-dihydronaphthalene-2-carbaldehyde
    • AC9743
    • CS-0342461
    • C11H8BrClO
    • DB-067918
    • 7-Bromo-1-chloro-3,4-dihydronaphthalene-2-carbaldehyde
    • MDL: MFCD07371508
    • Inchi: 1S/C11H8BrClO/c12-9-4-3-7-1-2-8(6-14)11(13)10(7)5-9/h3-6H,1-2H2
    • InChI Key: DREBHODUJYGSPS-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C(=C(C=O)CC2)Cl

Computed Properties

  • Exact Mass: 269.94500
  • Monoisotopic Mass: 269.94471g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 3.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 3.54410

7-Bromo-1-chloro-3,4-dihydronaphthalene-2-carbaldehyde Customs Data

  • HS CODE:2913000090
  • Customs Data:

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

7-Bromo-1-chloro-3,4-dihydronaphthalene-2-carbaldehyde Pricemore >>

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